Cas no 946242-12-2 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-1-sulfonamide)

• Product Name: N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-1-sulfonamide
• CAS No: 946242-12-2
• MF: C₂₆H₃₂N₄O₂S
• MW: 464.622884750366
• CID: 6043403
• PubChem ID: 16907836
• Update Time: 2025-10-30

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-1-sulfonamide
• N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]naphthalene-1-sulfonamide
• AKOS024642729
• N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)naphthalene-1-sulfonamide
• 946242-12-2
• F2352-0353
• N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]naphthalene-1-sulfonamide

• Inchi： 1S/C26H32N4O2S/c1-28-14-16-30(17-15-28)25(21-10-11-24-22(18-21)12-13-29(24)2)19-27-33(31,32)26-9-5-7-20-6-3-4-8-23(20)26/h3-11,18,25,27H,12-17,19H2,1-2H3
• InChI Key： XHMMALANHTVKBZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2C=CC3=C(C=2)CCN3C)N2CCN(C)CC2)(=O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 464.22459745g/mol
• Monoisotopic Mass: 464.22459745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.3Ų

Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-1-sulfonamide

Introduction to N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-1-sulfonamide (CAS No. 946242-12-2)

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946242-12-2, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a naphthalene core sulfonated at the 1-position, linked to an ethyl chain that terminates in a piperazine ring. The indole moiety, specifically 1-methyl-2,3-dihydro-1H-indol-5-yl, is attached to the ethyl chain at the 2-position. This unique arrangement of functional groups imparts distinct chemical and pharmacological properties, which are being explored for their efficacy in various biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed drug design (MTDD), where compounds are engineered to interact with multiple biological targets simultaneously. N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-1-sulfonamide exemplifies this approach, as its structure suggests potential interactions with both serotonin and dopamine receptors, which are crucial in the treatment of neurological disorders.

The indole scaffold is particularly noteworthy for its presence in numerous bioactive natural products and drug candidates. Its ability to modulate neurotransmitter systems has been extensively studied, particularly in the context of depression, anxiety, and other central nervous system (CNS) disorders. The incorporation of a methyl group at the 5-position of the indole ring enhances its binding affinity to certain receptor subtypes, making it a promising candidate for further investigation.

The piperazine moiety in this compound contributes to its pharmacological profile by providing a basic nitrogen that can interact with acidic pharmacophores on biological targets. Specifically, the 4-methylpiperazine group enhances solubility and bioavailability while also modulating receptor binding kinetics. This dual functionality makes N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylnaphthalene-1-sulfonamide a versatile scaffold for developing novel therapeutics.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial assays suggest that it exhibits potent activity at serotonin 5-HT1A and dopamine D3 receptors. The balance between these two interactions may contribute to its potential efficacy in treating conditions where dysregulation of both neurotransmitter systems is implicated. For instance, preclinical data indicate that modulation of these receptors could have therapeutic benefits in cognitive disorders such as Alzheimer's disease and schizophrenia.

The sulfonamide group at the naphthalene core serves multiple purposes in this molecule. It not only increases water solubility but also participates in hydrogen bonding interactions with biological targets. This functional group is well-documented for its role in enhancing binding affinity and selectivity in drug design. The sulfonamide moiety in N-2-(1-methyl-2,3-dihydro-1H-indol-5-y)-l)-2-(4-methylpiperazin-l -yl)ethylnaphthalene-l-sulfonamide likely contributes to its observed pharmacological activity by facilitating stable interactions with specific amino acid residues on protein targets.

One of the most exciting aspects of this compound is its potential for further derivatization to enhance its pharmacological properties. By modifying substituents on the indole or piperazine rings, researchers can fine-tune binding affinities and selectivity profiles. This flexibility allows for the exploration of diverse therapeutic applications beyond CNS disorders. For example, analogs of this compound could be investigated for their potential antineoplastic or anti-inflammatory effects.

The synthesis of N--(l--methyl--l ,3--dihydro--l H--indol--5--y)--l ,4--dimethylpiperazi ne ethylnaphthal ene-l-sulfon amide (CAS No. 94624 12--l ) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as Suzuki-Miyaura cross-coupling reactions to construct the naphthalene core and nucleophilic substitution reactions to introduce the sulfonamide group. These synthetic strategies highlight the growing sophistication of modern chemical methodologies and their ability to produce complex molecules with high yields and purity.

The development of novel pharmaceuticals relies heavily on robust analytical techniques to characterize molecular structures and assess physicochemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the structure of N_ _(_(l _methyl _23dihydro _l Hindol _5 _yl)_ )_(_(44methylpiperazi _11yl)_ )_ethylnaphthal ene_ _lsulfona mide_. Additionally, computational methods such as molecular dynamics simulations have been employed to predict binding modes and energetics at target receptors.

As research progresses, it is anticipated that clinical trials will be initiated to evaluate the safety and efficacy of N_ _(_(l _methyl _23dihydro _l Hindol _5 _yl)_ )_(_(44methylpiperazi _11yl)_ )_ethylnaphthal ene_ _lsulfona mide_). These studies will provide critical insights into its potential as a therapeutic agent and may pave the way for new treatments targeting neurological disorders. The compound's unique structural features make it an attractive candidate for further exploration under both preclinical and clinical settings.

In conclusion,N--(l--methyl--l ,3--dihydro--l H--indol --5--y)--l ,4--dimethylpiperazi ne ethylnaphthal ene-l-sulfon amide (CAS No.l94624 l12-l ) stands out as a promising pharmaceutical lead due to its multifaceted structure and demonstrated biological activity . Its synthesis showcases advancements in organic chemistry , while its pharmacological profile suggests potential therapeutic benefits across multiple disease indications . As research continues ,this compound will undoubtedly play an important role in shaping future drug development strategies . p >